Cas no 98991-33-4 (2-Propen-1-one, 3-(4-fluorophenyl)-1-(4-methylphenyl)-)
98991-33-4 structure
Product Name:2-Propen-1-one, 3-(4-fluorophenyl)-1-(4-methylphenyl)-
CAS No:98991-33-4
MF:C16H13FO
MW:240.272228002548
CID:750414
PubChem ID:2734306
Update Time:2025-04-19
2-Propen-1-one, 3-(4-fluorophenyl)-1-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 3-(4-fluorophenyl)-1-(4-methylphenyl)-
- 3-(4-Fluorophenyl)-1-(4-methylphenyl)-2-propen-1-one
- 98991-33-4
- F0460
- FT-0636920
- 3-(4-fluorophenyl)-1-p-tolylprop-2-en-1-one
- D90672
- DTXSID901219136
- 2-(4-Fluorobenzal)-4'-methylacetophenone
- AKOS017085688
- 2-(4-Fluorobenzylidene)-4'-methylacetophenone
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- Inchi: 1S/C16H13FO/c1-12-2-7-14(8-3-12)16(18)11-6-13-4-9-15(17)10-5-13/h2-11H,1H3
- InChI Key: LUUPODNGYDYQLY-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C=CC(C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 240.095043196g/mol
- Monoisotopic Mass: 240.095043196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
2-Propen-1-one, 3-(4-fluorophenyl)-1-(4-methylphenyl)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
98991-33-4 (2-Propen-1-one, 3-(4-fluorophenyl)-1-(4-methylphenyl)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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